Methyl 5-[4-(1-Imidazolyl)phenyl]isoxazole-3-carboxylate

• Molecular Formula: C14H11N3O3
• Molecular Weight: 269.25 g/mol
• IUPAC Name: methyl 5-(4-imidazol-1-ylphenyl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C14H11N3O3/c1-19-14(18)12-8-13(20-16-12)10-2-4-11(5-3-10)17-7-6-15-9-17/h2-9H,1H3
• InChI Key: BDEIRKVRWUITQB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NOC(=C1)C2=CC=C(C=C2)N3C=CN=C3

Description

Methyl 5-[4-(1-Imidazolyl)phenyl]isoxazole-3-carboxylate is a heterocyclic compound that features an isoxazole ring fused with an imidazole moiety

Preparation Methods

The synthesis of Methyl 5-[4-(1-Imidazolyl)phenyl]isoxazole-3-carboxylate typically involves the following steps:

Cyclization Reaction: The initial step involves the cyclization of appropriate precursors to form the isoxazole ring.

Functionalization: The isoxazole ring is then functionalized with the imidazole moiety.

Esterification: The final step involves the esterification of the carboxylate group to form the methyl ester derivative.

Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

Methyl 5-[4-(1-Imidazolyl)phenyl]isoxazole-3-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, particularly at the imidazole ring, using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Methyl 5-[4-(1-Imidazolyl)phenyl]isoxazole-3-carboxylate has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly for its ability to interact with various biological targets.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of Methyl 5-[4-(1-Imidazolyl)phenyl]isoxazole-3-carboxylate involves its interaction with specific molecular targets. The imidazole moiety is known to interact with enzymes and receptors, potentially inhibiting their activity. The isoxazole ring can also participate in various biochemical pathways, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Methyl 5-[4-(1-Imidazolyl)phenyl]isoxazole-3-carboxylate can be compared with other similar compounds, such as:

Methyl 5-(4-methoxyphenyl)isoxazole-3-carboxylate: This compound has a methoxy group instead of an imidazole moiety.

Methyl 5-(4-chlorophenyl)isoxazole-3-carboxylate: This compound features a chlorine atom in place of the imidazole moiety.

Methyl 5-(4-fluorophenyl)isoxazole-3-carboxylate: This compound has a fluorine atom instead of the imidazole moiety.

The uniqueness of this compound lies in its imidazole moiety, which imparts distinct biological activities and chemical reactivity compared to its analogs.